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Chemical Identity and Basic Properties of 2-
Butoxyethyl Oleate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Butoxyethyl oleate

Cat. No.: S1511955

The table below summarizes the core chemical and physical properties of 2-butoxyethyl oleate identified

from the search results [1] [2] [3].

Property Value

Common Name  2-butoxyethyl oleate

CAS Number 109-39-7

Molecular C24H460s3

Formula

Molecular 382.62 g/mol

Weight

Density 0.893 g/cm3

Boiling Point 462.5 °C at 760 mmHg
Flash Point 168.5 °C

Refractive Index 1.457 [1]/1.455 (lit.) [2]
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Property Value

Synonyms Ethyleneglycol monobutyl ether oleate; Butyl cellosolve oleate; 9-Octadecenoic acid
(2)-, 2-butoxyethyl ester [2] [3]

Emollient Esters in Cosmetics: Key Evaluation
Parameters

While specific data for 2-butoxyethyl oleate is scarce, one study provides a framework for evaluating the
physiochemical properties of emollient esters in general [4]. The following diagram outlines the key

properties and their relationships that are critical for assessing emollient performance.

Key Emollient Evaluation Parameters

Emollient Esters
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Diagram Title: Emollient Property-Sensory Relationship Map
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Proposed Experimental Protocol for Emollient
Characterization

Based on the general methodologies for emollient testing, here is a detailed protocol that can be adapted to

characterize 2-butoxyethyl oleate [4].

Emollient Characterization Workflow

10-KHz Meter Refractometer

Pendant Drop Method/ Silicone Substrate/ Viscometer

Artificial Skin Membrane

(Spreading Measurementj (Surface Tensionj (Contact Anglej (Viscosityj (Dielectric Constantj (Refractive Index)

In Vivo Sensory Panel

n=12 Panelists

Sensory Evaluation

Correlation Analysis

Final Emollient Profile
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Diagram Title: Emollient Testing Protocol Flowchart
Detailed Methodology [4]:

e Spreading Measurement

o Principle: Measures a molecule's ability to expand on a surface, influenced by molecular
weight and viscosity.
o Procedure:
= Hydrate an artificial skin membrane in a humidity chamber (15% glycerin, 85% water) for
24 hours.
= Using an electronic pipette, place a 10-pL sample of 2-butoxyethyl oleate onto the
membrane.
= Measure the spreading area (in mm?2) after 10 minutes.
= Perform the measurement in triplicate and repeat for a total of six replicates.

¢ Surface Tension

o Principle: Quantifies the attractive intermolecular forces within the ester.
o Procedure: Measure via the pendant drop method using a manual disposable syringe with a 1-
mm diameter needle. Report the average of 20 trials at 21-23°C and 24—-35% relative humidity.

e Contact Angle

o Principle: Assesses the wetting tendency of the emollient on a solid surface.
o Procedure:
= Place a 0.02-inch thick silicone substrate on a glass slide.
= Dispense a 5£2 pL droplet of 2-butoxyethyl oleate.
= Measure the static contact angle automatically every 5 seconds. The initial contact angle
is estimated at ~1 second, and the final angle at 5 minutes.
= Report the average of 10 trials (five trials on two different silicone sheets).

¢ Viscosity

o Principle: Determines the flow resistance of the Newtonian ester fluid.

o Procedure: Measure using a viscometer with a small sample adapter and an appropriate
spindle (e.g., spindle 21, sample chamber 13R) at a set shear rate (e.g., 93 sec™?1). Report
viscosity in centipoise (cP).

¢ In Vivo Sensory Evaluation
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o Procedure:
= Recruit a panel of 12 participants.
= Apply one drop of neat 2-butoxyethyl oleate to the volar forearm of each panelist.
= Instruct panelists to spread the ester into the skin until fully absorbed.
= Panelists rank sensory parameters on a scale of 1-10 (arbitrary units). Parameters
include:
= |nitial Spreading: Ease of absorption.
= Skin Feel After Application: Perception of how light or heavy it feels.
= Shine: Amount of gloss imparted to the skin.
= Residue After Spreading: Amount of perceived residue.
= After-Feel Upon Absorption: Tactile perception after absorption (e.g., dryness,
tackiness).

Key Information Limitations and Next Steps

The primary limitation is the lack of publicly available, specific performance data for 2-butoxyethyl oleate.

The properties that make it functional as an emollient are not detailed in the search results.

To proceed with your research and development, I suggest you:

e Contact Suppliers Directly: Reach out to the manufacturers and suppliers listed in the search
results (e.g., [1] [3]). They often possess technical data sheets (TDS) and safety data sheets (SMS)

with detailed application notes that are not published openly.

¢ Consult Specialized Databases: Access scientific databases like SciFinder or PubMed (which
indexed one of the search results [5]) for peer-reviewed articles on the ester's formulation
performance.

e Perform Empirical Testing: Use the experimental protocol provided above to characterize a sample
of 2-butoxyethyl oleate in your own laboratory, generating the necessary data for your application
notes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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